Cas no 2137478-02-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid)

2137478-02-3 structure
Product name:2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
- 2137478-02-3
- EN300-1141338
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid
-
- Inchi: 1S/C22H20IN3O4/c1-13(26-11-14(23)10-24-26)20(21(27)28)25-22(29)30-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-11,13,19-20H,12H2,1H3,(H,25,29)(H,27,28)
- InChI Key: AQYXCFGNNWWURH-UHFFFAOYSA-N
- SMILES: IC1C=NN(C=1)C(C)C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 517.04985g/mol
- Monoisotopic Mass: 517.04985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 614
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 93.4Ų
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid PricePrice >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-1141338-10.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 10g |
$13504.0 | 2023-06-09 | ||
Enamine | EN300-1141338-0.25g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 95% | 0.25g |
$2889.0 | 2023-10-26 | |
Enamine | EN300-1141338-5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 95% | 5g |
$9107.0 | 2023-10-26 | |
Enamine | EN300-1141338-0.1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 95% | 0.1g |
$2762.0 | 2023-10-26 | |
Enamine | EN300-1141338-0.5g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 95% | 0.5g |
$3014.0 | 2023-10-26 | |
Enamine | EN300-1141338-5.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 5g |
$9107.0 | 2023-06-09 | ||
Enamine | EN300-1141338-10g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 95% | 10g |
$13504.0 | 2023-10-26 | |
Enamine | EN300-1141338-1g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 95% | 1g |
$3139.0 | 2023-10-26 | |
Enamine | EN300-1141338-0.05g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 95% | 0.05g |
$2637.0 | 2023-10-26 | |
Enamine | EN300-1141338-1.0g |
2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid |
2137478-02-3 | 1g |
$3139.0 | 2023-06-09 |
2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid Related Literature
-
Panteleimon G. Takis,Vasilios S. Melissas,Anastassios N. Troganis New J. Chem., 2012,36, 1866-1878
-
Shen Hu,Paul C. H. Li Analyst, 2001,126, 1001-1004
-
Samuel J. Rowley-Neale,Jamie M. Fearn,Dale A. C. Brownson,Graham C. Smith,Xiaobo Ji,Craig E. Banks Nanoscale, 2016,8, 14767-14777
-
Jean-François Lambert,Maguy Jaber,Thomas Georgelin,Lorenzo Stievano Phys. Chem. Chem. Phys., 2013,15, 13371-13380
-
Fei Bu,Shou-Jun Xiao CrystEngComm, 2010,12, 3385-3387
-
Ming Cheng,Chenhao Yao,Yihan Cao,Qi Wang,Yi Pan,Juli Jiang,Leyong Wang Chem. Commun., 2016,52, 8715-8718
-
P. Rogelio Escamilla,Yanming Shen,Quanjuan Zhang,Derek S. Hernandez,Cecil J. Howard,Daria Y. Filonov,Alexander V. Kinev,Jason B. Shear,Eric V. Anslyn Chem. Sci., 2020,11, 1394-1403
-
Miao Sun,Jie Cai Biomater. Sci., 2020,8, 5020-5028
-
Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
-
Yi Cui,Min Wu,Charity Scott,Jiani Xie RSC Adv., 2016,6, 52642-52645
2137478-02-3 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(4-iodo-1H-pyrazol-1-yl)butanoic acid) Related Products
- 2034254-86-7(N-({[2,3'-bifuran]-5-yl}methyl)-2-chloro-6-fluorobenzamide)
- 2639439-76-0(1-(benzyloxy)carbonyl-7-methoxy-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)
- 1356703-91-7(N-{3-ethoxyspiro[3.4]octan-1-yl}-2-fluoro-N-methylpyridine-4-carboxamide)
- 886496-91-9(1-(Bromomethyl)-3-chloro-5-(trifluoromethyl)benzene)
- 63752-43-2(N-(propan-2-yl)-9H-purin-6-amine)
- 1805458-54-1(Methyl 3-bromomethyl-6-cyano-2-nitrobenzoate)
- 477866-83-4(3,4-dichloro-N-{4-[(4-chlorophenyl)sulfonyl]-3-cyanophenyl}benzenecarboxamide)
- 2228639-64-1(1-(3-methylpyridin-4-yl)-3-oxocyclobutane-1-carbonitrile)
- 2228787-19-5(tert-butyl N-{5-1-(aminooxy)-2-methylpropan-2-yl-4-methyl-1,3-thiazol-2-yl}carbamate)
- 910394-80-8(2-3-chloro-5-(trifluoromethyl)phenylethan-1-amine)
Recommended suppliers
Hefei Zhongkesai High tech Materials Technology Co., Ltd
Gold Member
CN Supplier
Reagent

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
http://www.100kes.com/en

atkchemica
Gold Member
CN Supplier
Reagent
http://www.atkchemical.com/

Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk